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Compound of Interest

Compound Name: BNTX maleate

Cat. No.: B15575585

For Immediate Release — Researchers, scientists, and drug development professionals
handling BNTX maleate can now access comprehensive guidance on its proper disposal. This
document outlines essential safety and logistical information to ensure the safe and
environmentally responsible management of BNTX maleate waste in a laboratory setting.
Adherence to these procedures is critical to mitigate risks and ensure compliance with safety
regulations.

BNTX maleate is a d1-opioid receptor antagonist used in neuroscience research.[1] While a
valuable tool in the lab, it is imperative to handle its disposal with the utmost care due to its
potential environmental impact. The following procedures are based on currently available

safety data.

Chemical and Physical Properties

A summary of the key chemical and physical properties of BNTX maleate is provided below to
inform handling and storage.
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Property

Value

Molecular Formula

C27H27NOa4 » C4H404

Formula Weight 545.6 g/mol

Appearance Solid powder

Purity >95%

Solubility Soluble in Methanol[1], DMSO >20 mg/mL, and

water to 10 mM

Storage Temperature

-20°C

Hazard Identification and Safety Precautions

BNTX maleate presents several hazards that necessitate careful handling and the use of

personal protective equipment (PPE).

Hazard Description

Precautionary Statement

Causes serious eye irritation. Wear eye protection / face

Eye Irritation

[2]

protection.[2]

Avoid release to the

Aquatic Toxicity (Acute) Very toxic to aquatic life.[2]

environment.[2]

May cause long lasting harmful  Avoid release to the

Aquatic Toxicity (Chronic)

effects to aquatic life.[2] environment.[2]

Personal Protective Equipment (PPE):

o Eye Protection: Safety glasses or goggles are mandatory.

o Hand Protection: Chemical-resistant gloves.

» Respiratory Protection: A dust mask (type N95 or equivalent) should be worn when handling

the powder form.
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» Skin Protection: A lab coat or other protective clothing should be worn.

Step-by-Step Disposal Protocol

The primary objective for the disposal of BNTX maleate is to prevent its release into the
environment.[2] The following step-by-step protocol should be strictly followed:

o Waste Segregation and Collection:

o All solid waste contaminated with BNTX maleate (e.g., weighing papers, contaminated
gloves, pipette tips) should be collected in a designated, clearly labeled, and sealed
hazardous waste container.

o Liquid waste containing BNTX maleate (e.g., unused solutions, contaminated solvents)
must be collected in a separate, sealed, and clearly labeled hazardous waste container.
Do not mix with other waste streams unless compatibility has been confirmed.

o Container Labeling:

o All waste containers must be labeled with "Hazardous Waste" and the full chemical name:
"BNTX maleate."

o The label should also include the primary hazards: "Eye Irritant” and "Toxic to Aquatic
Life."

o Storage of Waste:

o Store hazardous waste containers in a designated, secure area away from general
laboratory traffic.

o Ensure the storage area is cool and dry.
» Disposal:
o Do not dispose of BNTX maleate down the drain or in regular trash.

o All BNTX maleate waste must be disposed of through a licensed hazardous waste
disposal company.
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o Contact your institution's Environmental Health and Safety (EHS) department to arrange
for pickup and disposal.

Experimental Workflow for Disposal

The logical flow for the proper disposal of BNTX maleate is illustrated in the diagram below.

Step 1: Waste Generation & Segregation

Solid Waste Liquid Waste
(e.g., contaminated gloves, weigh papers) (e.g., unused solutions, solvents)
Step 2: Containment & Labeling
Collect in Labeled, Sealed Collect in Labeled, Sealed
Solid Hazardous Waste Container Liquid Hazardous Waste Container

Step 3: [Storage
y

Store in Designated
Secure Hazardous Waste Area

Step 4: Final Disposal

Arrange Pickup with

Licensed Hazardous Waste Disposal Company
(via EHS Department)

Click to download full resolution via product page
Caption: Workflow for the safe disposal of BNTX maleate waste.

By adhering to these procedures, laboratory professionals can ensure the safe handling and
disposal of BNTX maleate, thereby protecting themselves, their colleagues, and the
environment. For any specific questions or in case of a spill, contact your institution's
Environmental Health and Safety department immediately.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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